Cas no 2228705-74-4 (O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228705-74-4
• MF: C₅H₁₀N₄O
• MW: 142.159100055695
• CID: 6015739
• PubChem ID: 165691629
• Update Time: 2025-06-12

O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine
• 2228705-74-4
• O-[2-(1H-1,2,4-triazol-3-yl)propan-2-yl]hydroxylamine
• EN300-1811869

• Inchi： 1S/C5H10N4O/c1-5(2,10-6)4-7-3-8-9-4/h3H,6H2,1-2H3,(H,7,8,9)
• InChI Key： AUJZYPOELGYJBU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=NC=NN1)N

Computed Properties

• Exact Mass: 142.08546096g/mol
• Monoisotopic Mass: 142.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76.8Ų

Additional information on O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine (CAS No. 2228705-74-4): Properties, Applications, and Research Insights

O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine (CAS No. 2228705-74-4) is a specialized organic compound featuring a unique 1,2,4-triazole moiety linked to a hydroxylamine group. This structural configuration grants it versatile chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula and structural specificity have sparked investigations into its potential as a bioactive intermediate or ligand in catalysis. Researchers are particularly drawn to its hydrogen-bonding capabilities and electron-rich heterocyclic core, which are pivotal in designing novel small-molecule inhibitors or functional materials.

In recent years, the demand for triazole derivatives like O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine has surged due to their relevance in drug discovery and sustainable chemistry. A trending topic in scientific forums revolves around its potential role in targeted therapies, especially in modulating enzyme activity or protein-protein interactions. Computational studies suggest its pharmacophore features align with kinase inhibition, a hot area in oncology research. Additionally, its solubility profile and stability under physiological conditions are frequently queried in AI-driven drug design platforms, reflecting its practical applicability.

The synthesis of CAS No. 2228705-74-4 typically involves multi-step organic reactions, including cyclization and functional group protection strategies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to verify its purity and structural integrity. Notably, its crystallographic data—often searched in molecular databases—provides insights into conformational preferences and intermolecular interactions, critical for rational drug design.

Beyond pharmaceuticals, O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine has garnered attention in agrochemical innovation. Its heterocyclic scaffold is explored for developing eco-friendly pesticides with lower environmental persistence. This aligns with global trends toward green chemistry and sustainable agriculture, topics dominating search engine queries in 2024. Researchers also investigate its utility in metal-organic frameworks (MOFs) for selective gas adsorption, addressing industrial needs for carbon capture technologies.

From a commercial perspective, suppliers emphasize the compound's batch-to-batch consistency and scalable synthesis, key factors for industrial adoption. Regulatory compliance, such as REACH certification, is another frequently searched aspect, ensuring its safe handling in laboratory settings. As interest grows, patent filings related to its derivatives have increased, particularly in bioconjugation techniques and prodrug formulations.

In conclusion, O-2-(1H-1,2,4-triazol-3-yl)propan-2-ylhydroxylamine (CAS No. 2228705-74-4) represents a multifunctional chemical entity with cross-disciplinary relevance. Its integration into high-throughput screening libraries and material science applications underscores its potential to address contemporary challenges in healthcare and environmental sustainability. Ongoing research will likely uncover further utilities, solidifying its position in the fine chemicals market.